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Introduction
N-Methylhydroxylamine, a derivative of hydroxylamine, is a versatile chemical compound with

significant applications in organic synthesis and drug development. It is most commonly

handled and stored in its more stable hydrochloride salt form, N-Methylhydroxylamine
hydrochloride. This white crystalline powder serves as a crucial reagent and building block for

creating complex organic molecules, including those with therapeutic potential.[1][2] Its utility

spans from being a catalyst in specific reactions to acting as a radical scavenger and an

inhibitor of essential bacterial enzymes, making it a compound of great interest to the scientific

community.[3][4]

This guide provides a comprehensive overview of N-Methylhydroxylamine hydrochloride,

detailing its properties, synthesis, reactivity, and key experimental protocols for its use in a

laboratory setting.

Physicochemical and Safety Data
Quantitative data regarding the physical, chemical, and safety properties of N-
Methylhydroxylamine hydrochloride are summarized below for easy reference.
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Table 1: Physical and Chemical Properties of N-Methylhydroxylamine Hydrochloride

Property Value Source

Chemical Formula CH₅NO · HCl [3][5][6]

Molecular Weight 83.52 g/mol [3][7][8]

CAS Number 4229-44-1 [1][3][5]

Appearance
White to beige crystalline

powder
[1][5][7]

Melting Point 83 - 88 °C (181.4 - 190.4 °F) [5][6][9]

Solubility Soluble in water [3][9][10]

pKb (of free base) 8.04 [2]

Hygroscopicity
Hygroscopic (absorbs moisture

from the air)
[1][9][10]

Table 2: Hazard and Safety Information
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Hazard Identification GHS Classification Precautionary Measures

Acute Oral Toxicity
Category 4 (Harmful if

swallowed)

Wash hands thoroughly after

handling. If swallowed, call a

poison center or doctor.[5][6]

Skin Corrosion/Irritation
Category 2 (Causes skin

irritation)

Wear protective gloves. If on

skin, wash with plenty of soap

and water.[5][6][11]

Eye Damage/Irritation
Category 2 (Causes serious

eye irritation)

Wear eye protection. If in eyes,

rinse cautiously with water for

several minutes.[5][6][11]

Target Organ Toxicity
Category 3 (May cause

respiratory irritation)

Avoid breathing dust. Use only

outdoors or in a well-ventilated

area.[5][6][11]

Storage Not specified

Store in a cool, dry, well-

ventilated area in a tightly

closed container, protected

from moisture.[1][9]

Synthesis of N-Methylhydroxylamine Hydrochloride
The industrial synthesis of N-Methylhydroxylamine hydrochloride is primarily achieved

through the reduction of nitromethane. Two prominent methods are electrochemical reduction

and catalytic hydrogenation.

Electrochemical Reduction: This method involves the reduction of nitromethane in a

hydrochloric acid solution. A copper anode and a graphite cathode are typically used in the

electrochemical cell.[2]

Catalytic Hydrogenation: A more recent and improved process involves the catalytic

hydrogenation of nitromethane.[12] This process treats a solution of nitromethane in a

solvent like methanol with hydrogen gas in the presence of a palladium catalyst and a

chelating agent such as diethylenetriaminepentaacetic acid (DTPA) to improve catalyst
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stability and yield. The resulting N-methylhydroxylamine is then treated with aqueous

hydrochloric acid to form the stable hydrochloride salt.[12]

Below is a workflow diagram illustrating the catalytic hydrogenation process.
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Mechanism of Action as an RNR Inhibitor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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